![molecular formula C18H15ClN4OS B286891 4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether](/img/structure/B286891.png)
4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether
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Overview
Description
4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the triazolothiadiazole family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of 4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether is not fully understood. However, it has been suggested that this compound may exert its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis and inhibit cell proliferation in cancer cells. In vivo studies have demonstrated that this compound can inhibit tumor growth and metastasis in mice.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether in lab experiments is its potent antitumor activity. This compound has been shown to be effective against a variety of cancer cell lines, making it a promising candidate for further studies. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, future studies could focus on improving the solubility and bioavailability of this compound to enhance its efficacy in vivo.
Synthesis Methods
The synthesis of 4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether involves the reaction of 4-(bromomethyl)phenol with 3-(4-chlorobenzyl)-1,2,4-triazole-5-thiol in the presence of potassium carbonate. The resulting intermediate is then reacted with methyl iodide to obtain the final product. The yield of this synthesis method is reported to be 62%.
Scientific Research Applications
The triazolothiadiazole family of compounds has been extensively studied for their biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties. 4-{[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}phenyl methyl ether has been shown to possess potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been reported to exhibit anti-inflammatory and antimicrobial activities.
Properties
Molecular Formula |
C18H15ClN4OS |
---|---|
Molecular Weight |
370.9 g/mol |
IUPAC Name |
3-[(4-chlorophenyl)methyl]-6-[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H15ClN4OS/c1-24-15-8-4-13(5-9-15)11-17-22-23-16(20-21-18(23)25-17)10-12-2-6-14(19)7-3-12/h2-9H,10-11H2,1H3 |
InChI Key |
PVEMMLAPGOPOCH-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl |
Canonical SMILES |
COC1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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